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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzaldehyde

Cat. No.: B121081

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of 3-Bromo-2-
fluorobenzaldehyde, a common building block in organic synthesis. Adherence to these
guidelines is crucial for minimizing risks and complying with regulatory standards.

Essential Safety and Handling Information

3-Bromo-2-fluorobenzaldehyde is a chemical compound that requires careful handling due to
its toxicological profile. It is harmful if swallowed, causes significant skin and eye irritation, and
may lead to respiratory irritation.[1][2] Furthermore, it is classified as toxic to aquatic life with
long-lasting effects.

Key safety precautions include:

o Wearing appropriate personal protective equipment (PPE), including chemical safety
goggles, gloves, and a lab coat.

o Working in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation
of dust or vapors.[1][3]

e Avoiding contact with skin and eyes.[1][3] In case of contact, rinse the affected area
immediately and thoroughly with water.[1]
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e Preventing the release of the chemical into the environment.[3]

Material Properties

A clear understanding of the physical and chemical properties of 3-Bromo-2-
fluorobenzaldehyde is essential for its safe handling and storage.

Property Value

Molecular Formula C7H4BrrFO

Molecular Weight 203.01 g/mol

Appearance Off-white solid[1]

Melting Point 43 - 46 °C[1]

Flash Point > 110 °C[1]

Storage Keep refrigerated in a tightly sealed container.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-2-fluorobenzaldehyde must be conducted in accordance with local,
state, and federal regulations.[4] Improper disposal can lead to environmental contamination
and potential legal liabilities.

1. Waste Ildentification and Segregation:

o Categorization: Classify 3-Bromo-2-fluorobenzaldehyde waste as hazardous chemical
waste.

e Segregation: Do not mix this waste with non-hazardous materials or other incompatible
chemical waste streams.

2. Waste Collection and Storage:

o Container: Use a designated, properly labeled, and leak-proof container for collecting the
waste. The container should be clearly marked as "Hazardous Waste" and list the chemical

name.
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o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and bases.[5] Ensure the storage
area is secure and accessible only to authorized personnel.

3. Spill Management:
 In the event of a spill, evacuate the area if necessary.

o Wearing appropriate PPE, carefully sweep up the solid material and place it into the
designated hazardous waste container.[5][6]

e Avoid generating dust.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

4. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and approved waste disposal contractor.[1][3] Do not attempt to dispose
of this chemical down the drain or in regular trash.[3][4]

o Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, in accordance with institutional and regulatory
requirements.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Bromo-2-fluorobenzaldehyde.
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Caption: Workflow for the safe disposal of 3-Bromo-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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